BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Chloridazon
iIn Combination with Other Herbicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chloridazon in
combination with other herbicides, primarily focusing on its application in sugar beet (Beta
vulgaris L.) cultivation. The information compiled is based on a review of scientific literature and
established experimental protocols.

Introduction to Chloridazon

Chloridazon is a selective, systemic herbicide belonging to the pyridazinone chemical group.
[1] It is primarily absorbed by the roots and translocates acropetally throughout the plant.[2] Its
mode of action is the inhibition of photosynthesis at photosystem Il (PSIlI), where it blocks the
electron transport chain.[3][4] Chloridazon is effective for the pre- and early post-emergence
control of annual broadleaf weeds.[3] Due to its specific mode of action and weed spectrum, it
is often used in combination with other herbicides to broaden the range of controlled weeds
and enhance efficacy.[2]

Common Herbicide Combinations with Chloridazon

In sugar beet cultivation, Chloridazon is frequently tank-mixed with other herbicides to achieve
broad-spectrum weed control. The most common combination partners include:

 Phenmedipham: A post-emergence herbicide for the control of broadleaf weeds.
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Desmedipham: Similar to phenmedipham, often formulated together.

The combination of these active ingredients allows for multiple modes of action, which can lead

Ethofumesate: Provides residual control of grasses and some broadleaf weeds.

Metamitron: Another photosystem Il inhibitor with a complementary weed spectrum.

Triflusulfuron-methyl: An ALS inhibitor effective against specific broadleaf weeds.

to synergistic effects and help in managing herbicide resistance.

Data on Efficacy of Chloridazon Combinations

The following tables summarize the quantitative data on the efficacy of Chloridazon in

combination with other herbicides for weed control in sugar beet.

Table 1: Efficacy of Chloridazon in Combination with a Phenmedipham + Desmedipham +

Ethofumesate Mixture

o Sugar Beet
L Application .
Herbicide . Weed Control Root Yield
Rate (g a.i. . Reference
Treatment ha-?) Efficacy (%) Increase vs.
e
Untreated
Phenmedipham
+ Desmedipham 91+71+112 Low - [5]
+ Ethofumesate
P+D+E + (91+71+112) + Increased by Higher than 5]
Chloridazon 650 5.5% to 58% P+D+E alone
P+D+E + (91+71+112) + Increased by Higher than 5]
Metamitron 700 5.5% to 58% P+D+E alone
P+D+E + (91+71+112) + Higher than

Triflusulfuron

15

P+D+E alone

[5]

P+D+E = Phenmedipham + Desmedipham + Ethofumesate
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Table 2: Effect of Chloridazon + Desmedipham with and without Surfactant

. Application Reduction in
Herbicide . Total Weed
Rate (kg a.i. Weed Dry Reference
Treatment Control (%) .
ha-?) Weight (%)

Chloridazon +

, 3.2+0.63 88 60 [6]
Desmedipham
Chloridazon +
Desmedipham + 3.2+0.63 92 83 [6]
Surfactant
Chloridazon +

, 2.4+ 0.63 85 61 [6]
Desmedipham
Chloridazon +
Desmedipham + 2.4 +0.63 88 68 [6]
Surfactant
Chloridazon +

_ 4.0+ 0.47 88 52 [6]
Desmedipham
Chloridazon +
Desmedipham + 4.0 +0.47 97 70 [6]

Surfactant

Table 3: Efficacy of Various Herbicide Combinations on Sugar Beet Yield

Herbicide Treatment Beetroot Yield ( kg/ha) Reference
Uncontrolled (Weedy) 40,000 [7]
Chloridazon + Phenmedipham 80,000 [7]
Metamitron + Desmedipham 80,000 [7]
Mechanically Controlled Highest [7]

Experimental Protocols
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The following are detailed protocols for conducting field trials to evaluate the efficacy of
Chloridazon in combination with other herbicides. These protocols are synthesized from
various sources and adhere to standard practices in weed science research.

Protocol for Field Efficacy Trial

Objective: To evaluate the efficacy of Chloridazon tank-mixed with other herbicides for
broadleaf weed control in sugar beet and to assess crop safety.

Materials:

» Certified sugar beet seeds

e Chloridazon formulation

e Combination herbicide formulations (e.g., Phenmedipham, Desmedipham, Ethofumesate)
o Adjuvant (if required)

o Calibrated research plot sprayer (e.g., CO2-powered backpack sprayer)

» Personal Protective Equipment (PPE)

o Plot marking stakes and measuring tape

» Data collection sheets

Experimental Design:

o Site Selection: Choose a field with uniform soil type and a known history of broadleaf weed
infestation.

e Plot Layout: Use a randomized complete block design (RCBD) with a minimum of four
replications. Plot sizes should be adequate for application and assessment, typically 2m x
10m.

e Treatments:

o Untreated weedy check
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Hand-weeded check

Chloridazon alone at the recommended rate

Combination herbicide(s) alone at the recommended rate(s)

Tank-mix of Chloridazon and combination herbicide(s) at recommended rates

Tank-mix at reduced rates (e.g., 75% and 50% of the recommended rate) to evaluate
potential for dose reduction.

o Crop Establishment: Sow sugar beet seeds at a uniform depth and density according to local

agronomic practices.

Application Procedure:

o Timing: Apply herbicides at the appropriate growth stage of the weeds (typically cotyledon to

2-4 true leaves) and the crop (as per label recommendations).

o Sprayer Calibration: Calibrate the sprayer to deliver a precise volume of spray solution (e.g.,

200-400 L/ha) at a constant pressure and speed.

e Tank Mixing:

[e]

Fill the spray tank with half the required volume of water.
Begin agitation.

Add any water-dispersible granules (WG) or wettable powders (WP) first and allow them
to disperse fully.

Add suspension concentrates (SC) or flowables (F).
Add emulsifiable concentrates (EC).
Add any adjuvants.

Fill the remainder of the tank with water.
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o Maintain agitation throughout the application.

o Application: Apply the treatments to the designated plots, ensuring uniform coverage and
avoiding drift to adjacent plots.

Assessments:
» Weed Control Efficacy:

o Visually assess weed control at 7, 14, and 28 days after treatment (DAT) using a 0-100%
scale (0 = no control, 100 = complete Kkill) for each weed species present.

o At 28 DAT, count the number of individual weeds per species in a defined area (e.g., two
0.25 m2 quadrats) within each plot.

o Harvest the above-ground weed biomass from these quadrats, dry to a constant weight,
and record the dry weight per species.

e Crop Phytotoxicity:

o Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 =
crop death). Note symptoms such as stunting, chlorosis, or necrosis.

e Yield and Quality:
o At crop maturity, harvest the sugar beet roots from the central rows of each plot.
o Record the total root weight per plot.

o Take a representative subsample of roots from each plot for quality analysis (sucrose
content, purity).

Statistical Analysis:
e Analyze the data using Analysis of Variance (ANOVA).

o Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means (p < 0.05).
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Protocol for Sugar Beet Quality Analysis

Objective: To determine the sucrose content of sugar beet roots from different herbicide
treatments.

Materials:
e Sugar beet root samples
e Root grater or saw
e Blender
e Lead acetate solution
» Polarimeter
o Filtration apparatus
e Volumetric flasks and pipettes
Procedure:
e Sample Preparation:
o Thoroughly wash the root samples to remove soil and debris.
o Grate or saw a representative sample of the beet roots to obtain a fine pulp (brei).
» Extraction:
o Weigh a precise amount of the brei (e.g., 26 Q).

o Transfer the brei to a blender and add a specific volume of lead acetate solution (e.g., 177
mL) to clarify the extract.

o Homogenize the mixture.

o Filtration:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Filter the homogenate to obtain a clear extract.

o Polarimetry:
o Fill the polarimeter tube with the clear extract.
o Measure the optical rotation of the solution.

o Calculate the sucrose content based on the measured rotation and standard conversion
factors.

Visualizations
Signaling Pathway of Chloridazon
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Click to download full resolution via product page

Caption: Mode of action of Chloridazon in inhibiting photosynthesis.

Experimental Workflow for Herbicide Combination Trial
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Caption: Workflow for a field trial evaluating herbicide combinations.
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Caption: Logical relationship of combining Chloridazon with other herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Chloridazon in
Combination with Other Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030800#application-of-chloridazon-in-combination-
with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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